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Compound of Interest

11,12-
Compound Name:

De(methylenedioxy)danuphylline

Cat. No.: B15560941

Technical Guide: 11,12-
De(methylenedioxy)danuphylline

For Researchers, Scientists, and Drug Development Professionals

Introduction

11,12-De(methylenedioxy)danuphylline is an indole alkaloid isolated from the plant Kopsia
officinalis, a species known for producing a diverse array of biologically active compounds.
While specific research on the biological activities of 11,12-De(methylenedioxy)danuphylline
is limited, the broader family of alkaloids from Kopsia officinalis has demonstrated significant
potential in various therapeutic areas, including oncology and inflammatory diseases. This
guide provides a summary of the known information on 11,12-
De(methylenedioxy)danuphylline and contextualizes its potential by detailing the properties
and experimental protocols of related alkaloids from the same source.

Core Compound Data
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Parameter Value Reference
CAS Number 888482-17-5 [1][2]
Molecular Formula C23H26N206

Compound Type Indole Alkaloid [3]

Source Branches of Kopsia officinalis [4]

Physical Description Crystalline solid [4]

N Chloroform, Dichloromethane,
Solubility [4]
Ethyl Acetate, DMSO, Acetone

Biological Activity of Related Kopsia officinalis
Alkaloids

Extensive research into the chemical constituents of Kopsia officinalis has revealed a number
of alkaloids with potent biological activities. While data for 11,12-
De(methylenedioxy)danuphylline is not yet available, the following tables summarize the
activities of other alkaloids isolated from the same plant, offering a perspective on the potential
therapeutic applications of this class of compounds.

Cytotoxic Activity of Kopsia officinalis Alkaloids

Several studies have highlighted the cytotoxic effects of alkaloids from Kopsia officinalis
against various cancer cell lines.
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Compound Cell Line ICs0 (M) Reference
Kopsiaffine A A549 (Lung) <20 [516117]
Kopsiaffine C A549 (Lung) <10 [7]
o KB (Oral Epidermoid
Valparicine ) 13.0 [8]
Carcinoma)
o Jurkat (T-cell
Valparicine ) 0.91 [8]
leukemia)
_ KB (Oral Epidermoid
Arboloscine ) Moderate [8]
Carcinoma)
) ) ) KB (Oral Epidermoid
Vincadifformine Moderate [8]

Carcinoma)

Anti-inflammatory and Analgesic Activity of Kopsia
officinalis Alkaloids

A number of monoterpenoid indole alkaloids from Kopsia officinalis have been evaluated for

their anti-inflammatory and analgesic properties.[9]

Compound

In Vivo Model

Effect

Reference

12-hydroxy-19(R)-
hydroxy-ibophyllidine

Acetic acid-stimulated

writhing (mice)

Significant decrease

in writhing

[°]

11,12-
methylenedioxykopsin

aline N4-oxide

Acetic acid-stimulated

writhing (mice)

Significant decrease

in writhing

[9]

Kopsinic acid

Carrageenan-induced

paw edema (mice)

Significant relief of

paw edema

[9]

(-)-kopsinilam

Carrageenan-induced

paw edema (mice)

Significant relief of

paw edema

[9]

Normavacurine-21-

one

Carrageenan-induced

paw edema (mice)

Significant relief of

paw edema

[9]
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Immunosuppressive Activity of Rhazinilam from Kopsia

officinalis
Parameter Cell Type ICso0 (pM) Effect Reference
Inhibition of Significant
) ) Human T cells 1.0 S [10]
proliferation inhibition
Inhibition of Significant
) ) Human PBMCs 11 o [10]
proliferation inhibition
Arrest in G2/M
Cell Cycle Arrest  Human T cells - [10]
phase
_ Inhibition of
Cytokine ) )
] Activated T cells - proinflammatory [10]
Production )
cytokines

Experimental Protocols

Detailed methodologies for the isolation and biological evaluation of alkaloids from Kopsia
officinalis are crucial for reproducible research. The following are generalized protocols based
on published studies.

General Isolation and Purification of Alkaloids from
Kopsia officinalis
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Plant Material Collection
(e.g., leaves, stems, bark)

'

Drying and Grinding

'

Extraction
(e.g., with 95% EtOH)

'

Solvent Evaporation
(under reduced pressure)

'

Acid-Base Partitioning
(to separate alkaloids)

'

Crude Alkaloid Extract

'

Chromatographic Separation
(e.g., Column Chromatography, HPLC)

'

Pure Alkaloid Compounds

'

Structural Elucidation
(NMR, Mass Spectrometry)

Figure 1. General Workflow for Alkaloid Isolation.
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Seed cancer cells in 96-well plates

;

Incubate for 24 hours

'

Treat cells with various concentrations
of the test compound

Incubate for a specified period
(e.q., 48-72 hours)

'

Add MTT solution to each well

'

Incubate for 4 hours
(Formation of formazan crystals)

'

Add solubilization solution
(e.g., DMSO)

Measure absorbance at a specific wavelength
(e.g., 570 nm)

l

Calculate cell viability and ICso values

Figure 2. MTT Assay Workflow.
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Culture RAW 264.7 macrophage cells

:

Pre-treat cells with test compounds

:

Stimulate with Lipopolysaccharide (LPS)

Incubate for a defined period

:

Collect cell culture supernatant

'

Measure levels of inflammatory mediators
(e.g., COX-2, IL-1(3, TNF-a) using ELISA

'

Determine the inhibitory effect of the compounds

Figure 3. In Vitro Anti-inflammatory Assay.
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Administer test compound or vehicle to mice

:

Wait for absorption period (e.g., 30 min)

:

Inject acetic acid solution intraperitoneally

'

Observe and count the number of writhes
over a specific time period

'

Compare the number of writhes in the treated group
to the control group

Figure 4. Acetic Acid-Induced Writhing Test.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/31154865/
https://pubmed.ncbi.nlm.nih.gov/31154865/
https://scholar.xjtu.edu.cn/en/publications/cytotoxic-monoterpenoid-indole-alkaloids-from-the-aerial-parts-of/
https://scholar.xjtu.edu.cn/en/publications/cytotoxic-monoterpenoid-indole-alkaloids-from-the-aerial-parts-of/
https://www.tandfonline.com/doi/full/10.1080/10286020.2019.1621851
https://pubs.acs.org/doi/10.1021/np0702234
https://pubmed.ncbi.nlm.nih.gov/34798159/
https://pubmed.ncbi.nlm.nih.gov/34798159/
https://pubs.acs.org/doi/10.1021/acs.jnatprod.6b00697
https://www.benchchem.com/product/b15560941#11-12-de-methylenedioxy-danuphylline-cas-number-and-molecular-formula
https://www.benchchem.com/product/b15560941#11-12-de-methylenedioxy-danuphylline-cas-number-and-molecular-formula
https://www.benchchem.com/product/b15560941#11-12-de-methylenedioxy-danuphylline-cas-number-and-molecular-formula
https://www.benchchem.com/product/b15560941#11-12-de-methylenedioxy-danuphylline-cas-number-and-molecular-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15560941?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

